2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxolan-3-yl)propanoic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(oxolan-3-yl)propanoic acid
• InChI: InChI=1S/C22H23NO5/c24-21(25)20(11-14-9-10-27-12-14)23-22(26)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,23,26)(H,24,25)
• InChI Key: WMXXWGFTNHLUAL-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C22H23NO5
• Molecular Weight: 381.4 g/mol
• CAS RN: 1696922-73-2

Description

The compound “2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(oxolan-3-yl)propanoic acid” is a chemical compound with a molecular weight of 341.36. The IUPAC name for this compound is (2S)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino}-3-methoxypropanoic acid.

Physical And Chemical Properties Analysis

This compound has a boiling point of 567.9°C at 760 mmHg. It is a solid at room temperature. For more detailed physical and chemical properties, it would be best to refer to a specialized chemical database.

Scientific Research Applications

Enzyme-activated Surfactants

N-Fluorenyl-9-methoxycarbonyl-protected amino acids are utilized as surfactants for carbon nanotubes. These surfactants, when modeled using quantum mechanical computations, can be converted into enzymatically activated CNT surfactants. This creates homogeneous aqueous nanotube dispersions on-demand under constant and physiological conditions (Cousins et al., 2009).

Synthesis of Oligomers

The compound has been used in the synthesis of oligomers derived from amide-linked neuraminic acid analogues. Incorporation of N-Fluoren-9-ylmethoxycarbonyl-protected sugar amino acids derived from alpha-O-methoxy- and 2,3-dehydroneuraminic acids into solid-phase synthesis led to the efficient creation of oligomers varying in length. This demonstrates its utility in complex synthetic chemistry applications (Gregar & Gervay-Hague, 2004).

Peptide Synthesis

In peptide synthesis, N,O-Bis-Fmoc (fluoren-9-ylmethoxycarbonyl) derivatives of Nα-(2-hydroxy-4-methoxybenzyl)amino acids have been identified as useful intermediates. They aid in the preparation of peptides with reversibly protected (tertiary) peptide bonds, showcasing their role in inhibiting interchain association during solid-phase peptide synthesis (Johnson et al., 1993).

Self-Assembled Structures

Fmoc variant 2-(9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butoxy)butanoic acid of threonine and serine has been reported for the first time for self-assembly. This discovery paves the way for designing novel self-assembled architectures with controlled morphological changes, applicable in material science and nanotechnology (Kshtriya, Koshti, & Gour, 2021).

Bioimaging

The compound has applications in bioimaging, specifically in integrin-targeting with water-soluble fluorenyl probes. Studies have shown high selectivity for alpha(v)beta(3) integrin, making these compounds particularly attractive for integrin imaging in medical research (Morales et al., 2010).

Safety and Hazards

Based on the available information, this compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray (P261), and to wear protective gloves/protective clothing/eye protection/face protection (P280).